3-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfanyl-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide
• InChI: InChI=1S/C17H15FN2OS2/c1-11-19-15-10-13(4-7-16(15)23-11)20-17(21)8-9-22-14-5-2-12(18)3-6-14/h2-7,10H,8-9H2,1H3,(H,20,21)
• InChI Key: SEIJIMRTMPYYKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CCSC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2OS2
• Molecular Weight: 346.4 g/mol
• CAS No.: 896351-67-0

Description

3-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide, also known as FPTP, is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. FPTP is a member of the thiazole family of compounds, which have been found to possess a broad range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

Target of Action

Similar compounds bearing a 4-fluorophenyl group have shown strong antibacterial activities against different bacteria strains

Mode of Action

It is suggested that similar compounds can disrupt the gtpase activity and dynamic assembly of ftsz, a protein essential for bacterial cell division . This disruption inhibits bacterial cell division and leads to bacterial cell death .

Biochemical Pathways

The inhibition of ftsz activity suggests that it may interfere with the bacterial cell division pathway .

Result of Action

The result of this compound’s action is the inhibition of bacterial cell division, leading to bacterial cell death . This makes it a potential candidate for the development of new antibacterial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide is its broad range of biological activities, which makes it a useful tool for studying various disease models. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its bioavailability in vivo. In addition, this compound has not been extensively studied in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on 3-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide. One direction is to investigate its potential therapeutic effects in other disease models, such as autoimmune diseases and infectious diseases. Another direction is to optimize the synthesis and formulation of this compound to improve its bioavailability and pharmacokinetic properties. Furthermore, the development of this compound derivatives with improved potency and selectivity may provide new opportunities for drug discovery and development.

Synthesis Methods

The synthesis of 3-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide involves the reaction of 2-methylbenzo[d]thiazol-5-amine with 4-fluorobenzenethiol in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with propanoyl chloride to yield this compound. The overall yield of the synthesis is around 50%, and the purity of the final product can be achieved by recrystallization.

Scientific Research Applications

3-((4-fluorophenyl)thio)-N-(2-methylbenzo[d]thiazol-5-yl)propanamide has been extensively studied for its potential therapeutic effects in various disease models, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been found to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, this compound has been shown to protect against neurodegeneration by reducing oxidative stress and inflammation in the brain.